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β-Ketoglutaric Acid β-Ketoglutaric Acid 3-Oxoglutaric acid, also known as 3-oxoglutarate, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. 3-Oxoglutaric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Oxoglutaric acid has been detected in multiple biofluids, such as urine and blood.
3-Oxoglutaric acid is an oxo carboxylic acid.
Brand Name: Vulcanchem
CAS No.: 542-05-2
VCID: VC0044449
InChI: InChI=1S/C5H6O5/c6-3(1-4(7)8)2-5(9)10/h1-2H2,(H,7,8)(H,9,10)
SMILES: C(C(=O)CC(=O)O)C(=O)O
Molecular Formula: C5H6O5
Molecular Weight: 146.1 g/mol

β-Ketoglutaric Acid

CAS No.: 542-05-2

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VCID: VC0044449

Molecular Formula: C5H6O5

Molecular Weight: 146.1 g/mol

β-Ketoglutaric Acid - 542-05-2

CAS No. 542-05-2
Product Name β-Ketoglutaric Acid
Molecular Formula C5H6O5
Molecular Weight 146.1 g/mol
IUPAC Name 3-oxopentanedioic acid
Standard InChI InChI=1S/C5H6O5/c6-3(1-4(7)8)2-5(9)10/h1-2H2,(H,7,8)(H,9,10)
Standard InChIKey OXTNCQMOKLOUAM-UHFFFAOYSA-N
SMILES C(C(=O)CC(=O)O)C(=O)O
Canonical SMILES C(C(=O)CC(=O)O)C(=O)O
Melting Point 138°C
Physical Description Solid
Description 3-Oxoglutaric acid, also known as 3-oxoglutarate, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. 3-Oxoglutaric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Oxoglutaric acid has been detected in multiple biofluids, such as urine and blood.
3-Oxoglutaric acid is an oxo carboxylic acid.
Synonyms 3-oxo-Glutaric Acid; β-oxo-Glutaric Acid; 1,3-Dicarboxyacetone; 3-Ketoglutaric Acid; 3-Oxoglutaric Acid; 3-Oxopentanedioic Acid; Acetone-1,3-dicarboxylic Acid; s-Acetonedicarboxylic Acid; ; β-Oxoglutaric Acid;
PubChem Compound 68328
Last Modified Nov 11 2021
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